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Compound of Interest

Compound Name: CK2-IN-13

Cat. No.: B15543648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CK2-IN-13 is a potent and selective inhibitor of Casein Kinase 2 (CK2), a serine/threonine

kinase that is frequently overexpressed in a variety of human cancers. CK2 plays a crucial role

in numerous cellular processes, including cell growth, proliferation, and suppression of

apoptosis.[1] Inhibition of CK2 is a promising therapeutic strategy for the treatment of cancer.

These application notes provide detailed protocols for the preparation and storage of CK2-IN-
13 solutions to ensure its stability and efficacy in research and drug development settings.

Data Presentation
Quantitative Data Summary
The following table summarizes the key quantitative data for CK2-IN-13.

Parameter Value Notes

Molecular Weight 392.84 g/mol

Solubility in DMSO 50 mg/mL (127.28 mM)

Sonication and heating to 60°C

are recommended for

complete dissolution.[2]

Powder Storage -20°C for up to 3 years

Solution Storage (in DMSO) -80°C for up to 1 year [2]
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Experimental Protocols
Preparation of a 10 mM Stock Solution of CK2-IN-13 in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CK2-IN-13 in dimethyl

sulfoxide (DMSO).

Materials:

CK2-IN-13 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Calibrated analytical balance

Vortex mixer

Water bath or heat block set to 60°C

Sonicator

Procedure:

Equilibrate CK2-IN-13 to Room Temperature: Before opening, allow the vial of CK2-IN-13
powder to equilibrate to room temperature for at least 15-20 minutes to prevent

condensation of moisture.

Weigh the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of CK2-IN-13 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 3.93 mg of CK2-IN-13 (Molecular Weight = 392.84 g/mol ).

Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the

CK2-IN-13 powder. For a 10 mM solution with 3.93 mg of compound, add 1 mL of DMSO.

Promote Dissolution:
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Vortex the solution for 1-2 minutes.

If the compound is not fully dissolved, heat the solution to 60°C for 5-10 minutes.[2]

Sonicate the solution for 10-15 minutes.[2]

Visually inspect the solution to ensure there are no visible particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, light-protected (amber or foil-wrapped) microcentrifuge

tubes.

Store Properly: Store the aliquots at -80°C for long-term storage.[2]

Visualizations
Experimental Workflow: CK2-IN-13 Solution Preparation
and Storage
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Workflow for CK2-IN-13 Solution Preparation and Storage
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Caption: A flowchart illustrating the key steps for preparing and storing CK2-IN-13 solutions.
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Signaling Pathway: Simplified CK2-Mediated Pro-
Survival Pathway
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Caption: A diagram showing the inhibitory effect of CK2-IN-13 on the CK2 pro-survival pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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